Cas no 1247227-52-6 (1-(2-Hydroxyethyl)-3-methylguanidine)

• Product Name: 1-(2-Hydroxyethyl)-3-methylguanidine
• CAS No: 1247227-52-6
• MF: C₄H₁₁N₃O
• MW: 117.149640321732
• CID: 6628861
• PubChem ID: 533843
• Update Time: 2024-01-16

1-(2-Hydroxyethyl)-3-methylguanidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-3-methylguanidine
• SCHEMBL3362838
• 1247227-52-6
• 2-(3-Methylguanidino)ethanol
• AKOS011323099
• SCHEMBL10918832
• N-(2-Hydroxyethyl)-N'-methylguanidine #
• UENIKOYTDINDDE-UHFFFAOYSA-N
• 1-(2-Hydroxyethyl)-3-methylguanidine

• Inchi： 1S/C4H11N3O/c1-6-4(5)7-2-3-8/h8H,2-3H2,1H3,(H3,5,6,7)
• InChI Key： UENIKOYTDINDDE-UHFFFAOYSA-N
• SMILES： N(CCO)C(=N)NC

Computed Properties

• Exact Mass: 117.090211983g/mol
• Monoisotopic Mass: 117.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 81.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 193.4±42.0 °C(Predicted)
• pka: 14.59±0.10(Predicted)